Cas no 905761-60-6 (2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide
• CAS No: 905761-60-6
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 5494658
• Update Time: 2025-05-22

2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(3,4-dimethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C19H21N5O3S/c1-12-6-4-5-7-14(12)21-17(25)11-28-19-23-22-18(24(19)20)13-8-9-15(26-2)16(10-13)27-3/h4-10H,11,20H2,1-3H3,(H,21,25)
• InChI Key： NGQBRHFUIICGLS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1N(N)C(C2=CC=C(OC)C(OC)=C2)=NN=1

Additional information on 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide

Compound CAS No. 905761-60-6: 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide

Compound CAS No. 905761-60-6, also known as 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide, is a complex organic compound with a unique structure that combines a triazole ring system with aromatic substituents. This compound has garnered significant attention in recent years due to its potential applications in the field of pharmacology and materials science. The molecule's structure is characterized by a 1,2,4-triazole core, which is a heterocyclic aromatic ring containing three nitrogen atoms. This core is further substituted with an amino group, a 3,4-dimethoxyphenyl group, and a sulfanyl acetamide moiety.

The 1,2,4-triazole ring system is a key structural feature of this compound and is known for its versatility in various chemical reactions. The presence of the amino group and the 3,4-dimethoxyphenyl substituent introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. These interactions are critical in determining the compound's physical and chemical properties, as well as its biological activity. The sulfanyl acetamide group further enhances the molecule's reactivity and solubility properties.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the molecular geometry and electronic structure of the compound. For instance, researchers have reported that the 1,2,4-triazole ring adopts a planar geometry due to aromaticity, which contributes to its stability and reactivity. The 3,4-dimethoxyphenyl group has been shown to exhibit strong electron-donating effects through resonance and inductive mechanisms.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the triazole core. One common approach is the cyclocondensation reaction between an amine and an aldehyde or ketone derivative. This step is followed by functionalization of the triazole ring with the desired substituents using nucleophilic substitution or coupling reactions. The final step involves introducing the sulfanyl acetamide group through a thioether formation reaction.

From a pharmacological perspective, this compound has shown promising results in preliminary studies as a potential drug candidate. Its ability to modulate key biological pathways makes it an attractive target for drug discovery efforts. For example, researchers have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. Additionally, its ability to cross cellular membranes suggests potential applications in targeted drug delivery systems.

The unique combination of functional groups in this compound also makes it an interesting candidate for materials science applications. For instance, its ability to form stable metal complexes has been explored for use in catalysis and sensor development. Recent research has highlighted its potential as a ligand for transition metal catalysts in organic synthesis reactions.

In terms of environmental impact and safety considerations, this compound has not been classified as hazardous under current regulations. However, further studies are required to fully understand its toxicity profile and environmental fate.

In conclusion,Compound CAS No. 905761-60-6: 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide represents a versatile platform for exploring new chemical entities with diverse applications across multiple fields.